Cas no 1466812-15-6 (4-(azetidin-2-yl)pyrimidine)

• Product Name: 4-(azetidin-2-yl)pyrimidine
• CAS No: 1466812-15-6
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 6311461
• PubChem ID: 65804666
• Update Time: 2025-07-23

4-(azetidin-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-2-yl)pyrimidine
• 1466812-15-6
• AKOS015145007
• EN300-1857055

• Inchi： 1S/C7H9N3/c1-3-8-5-10-7(1)6-2-4-9-6/h1,3,5-6,9H,2,4H2
• InChI Key： AEFJEYMGJCPJAM-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=CN=CN=1

Computed Properties

• Exact Mass: 135.079647300g/mol
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37.8Ų

Additional information on 4-(azetidin-2-yl)pyrimidine

Exploring the Potential of 4-(azetidin-2-yl)pyrimidine (CAS No. 1466812-15-6) in Modern Pharmaceutical Research

The compound 4-(azetidin-2-yl)pyrimidine (CAS No. 1466812-15-6) has emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutics targeting kinase inhibitors and GPCR modulators. Its unique structural features, combining an azetidine ring with a pyrimidine core, make it a versatile building block for drug discovery. Researchers are increasingly focusing on this molecule due to its potential applications in cancer immunotherapy and neurodegenerative disease research, areas that have gained significant attention in recent years.

Recent studies highlight the importance of small heterocyclic compounds like 4-(azetidin-2-yl)pyrimidine in addressing current challenges in precision medicine. The compound's ability to serve as a bioisostere for common pharmacophores has made it particularly valuable in structure-activity relationship (SAR) studies. Pharmaceutical companies are exploring its derivatives for their improved blood-brain barrier permeability and metabolic stability, two critical factors in CNS drug development that frequently appear in search queries related to next-generation therapeutics.

The synthetic versatility of CAS No. 1466812-15-6 allows for diverse modifications at both the azetidine and pyrimidine moieties, enabling researchers to fine-tune physicochemical properties. This adaptability has led to its investigation in proteolysis targeting chimera (PROTAC) technology, one of the most searched topics in current drug discovery forums. The compound's balanced lipophilicity profile (logP 1.5-2.5) and moderate hydrogen bond donor/acceptor count make it particularly suitable for developing orally bioavailable drugs, a key requirement in modern pharmaceutical development.

In the context of AI-assisted drug design, 4-(azetidin-2-yl)pyrimidine derivatives have shown up frequently in virtual screening results against various disease targets. The scaffold's three-dimensional character, imparted by the saturated azetidine ring, provides distinct advantages over flat aromatic systems in terms of target engagement and selectivity. These properties align well with current industry focus on fragment-based drug discovery, as evidenced by numerous patent applications featuring this core structure.

The compound's potential extends beyond traditional small molecule applications. Recent publications have explored its use in covalent inhibitor design, particularly for challenging targets like KRAS mutants, a hot topic in oncogenic signaling research. The azetidine nitrogen offers a strategic point for introducing electrophilic warheads while maintaining favorable pharmacokinetic properties, addressing one of the major concerns in covalent drug development that researchers frequently query about.

From a green chemistry perspective, synthetic routes to 4-(azetidin-2-yl)pyrimidine have evolved to incorporate catalytic methods and flow chemistry approaches, reducing environmental impact while improving yields. These advancements respond to growing industry demands for sustainable synthesis methods, a subject of increasing search volume among process chemistry professionals. The compound's relatively simple structure also makes it an attractive candidate for continuous manufacturing implementations.

In chemical biology applications, derivatives of CAS No. 1466812-15-6 have shown utility as molecular probes for studying protein-protein interactions. The scaffold's compact size allows for minimal perturbation of biological systems while providing sufficient binding affinity, making it valuable for target validation studies. This application aligns with current trends in phenotypic screening approaches that many academic researchers are actively investigating.

The future development of 4-(azetidin-2-yl)pyrimidine derivatives will likely focus on addressing drug resistance mechanisms, particularly in kinase inhibitor therapies. Its structural features offer opportunities to design compounds that can bypass common mutation-induced resistance pathways, a frequent concern in targeted cancer therapy discussions. Additionally, the scaffold's potential in allosteric modulation continues to attract research attention, as evidenced by recent publications in high-impact journals.

As the pharmaceutical industry continues to emphasize first-in-class therapeutics, 4-(azetidin-2-yl)pyrimidine represents an important template for innovation. Its combination of synthetic accessibility, druggability, and unexplored chemical space positions it as a valuable asset in the search for breakthrough medicines. The compound's journey from a simple heterocycle to a privileged structure in medicinal chemistry exemplifies the ongoing evolution of small molecule drug discovery in the 21st century.